Cas no 1804251-96-4 (2-Bromo-1-(4-nitro-2-(trifluoromethylthio)phenyl)propan-1-one)
2-Bromo-1-(4-nitro-2-(trifluoromethylthio)phenyl)propan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromo-1-(4-nitro-2-(trifluoromethylthio)phenyl)propan-1-one
-
- Inchi: 1S/C10H7BrF3NO3S/c1-5(11)9(16)7-3-2-6(15(17)18)4-8(7)19-10(12,13)14/h2-5H,1H3
- InChI Key: DMHFJYISEAWZJJ-UHFFFAOYSA-N
- SMILES: BrC(C)C(C1C=CC(=CC=1SC(F)(F)F)[N+](=O)[O-])=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 361
- XLogP3: 4.3
- Topological Polar Surface Area: 88.2
2-Bromo-1-(4-nitro-2-(trifluoromethylthio)phenyl)propan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013012957-250mg |
2-Bromo-1-(4-nitro-2-(trifluoromethylthio)phenyl)propan-1-one |
1804251-96-4 | 97% | 250mg |
504.00 USD | 2021-06-25 | |
| Alichem | A013012957-500mg |
2-Bromo-1-(4-nitro-2-(trifluoromethylthio)phenyl)propan-1-one |
1804251-96-4 | 97% | 500mg |
815.00 USD | 2021-06-25 | |
| Alichem | A013012957-1g |
2-Bromo-1-(4-nitro-2-(trifluoromethylthio)phenyl)propan-1-one |
1804251-96-4 | 97% | 1g |
1,534.70 USD | 2021-06-25 |
2-Bromo-1-(4-nitro-2-(trifluoromethylthio)phenyl)propan-1-one Related Literature
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
Additional information on 2-Bromo-1-(4-nitro-2-(trifluoromethylthio)phenyl)propan-1-one
Introduction to 2-Bromo-1-(4-nitro-2-(trifluoromethylthio)phenyl)propan-1-one (CAS No. 1804251-96-4)
2-Bromo-1-(4-nitro-2-(trifluoromethylthio)phenyl)propan-1-one, identified by its Chemical Abstracts Service (CAS) number 1804251-96-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its bromine substituent, nitro group, and trifluoromethylthio moiety, which collectively contribute to its unique chemical properties and potential biological activities.
The structural framework of 2-Bromo-1-(4-nitro-2-(trifluoromethylthio)phenyl)propan-1-one consists of a propanone backbone substituted with a phenyl ring at the C1 position. This phenyl ring is further functionalized with a nitro group at the 4-position and a trifluoromethylthio group at the 2-position. The presence of these electron-withdrawing and electron-donating groups imparts distinct reactivity and interaction capabilities, making it a valuable scaffold for the development of novel therapeutic agents.
In recent years, there has been a growing interest in exploring the pharmacological potential of molecules containing both bromine and nitro substituents. These groups are known to enhance binding affinity and metabolic stability, which are critical factors in drug design. The trifluoromethylthio group, in particular, has been widely studied for its ability to modulate lipophilicity and metabolic resistance, thereby improving the overall pharmacokinetic profile of drug candidates.
Current research in medicinal chemistry has highlighted the utility of 2-Bromo-1-(4-nitro-2-(trifluoromethylthio)phenyl)propan-1-one as a key intermediate in the synthesis of small-molecule inhibitors targeting various biological pathways. For instance, studies have demonstrated its role in developing compounds that interact with enzymes involved in cancer metabolism and inflammation. The bromine atom serves as a handle for further functionalization via cross-coupling reactions, allowing chemists to tailor the molecular structure with high precision.
The nitro group within the molecule is another critical feature that contributes to its reactivity. Nitro compounds are well-documented for their ability to undergo reduction to form amino groups, which can be further modified to introduce additional pharmacophores. This versatility makes 2-Bromo-1-(4-nitro-2-(trifluoromethylthio)phenyl)propan-1-one a versatile building block for medicinal chemists seeking to develop next-generation drugs.
Moreover, the trifluoromethylthio moiety adds an extra layer of complexity to the compound's behavior. This group not only enhances lipophilicity but also influences electronic properties, affecting how the molecule interacts with biological targets. Such features are particularly valuable in designing drugs that require specific binding affinities and selectivity profiles.
Recent advancements in computational chemistry have enabled researchers to predict the binding modes of 2-Bromo-1-(4-nitro-2-(trifluoromethylthio)phenyl)propan-1-one with target proteins more accurately. These simulations have provided insights into how modifications at different positions of the molecule can optimize its interaction with biological receptors. Such findings are crucial for guiding experimental efforts aimed at improving drug efficacy and minimizing off-target effects.
In addition to its pharmaceutical applications, 2-Bromo-1-(4-nitro-2-(trifluoromethylthio)phenyl)propan-1-one has shown promise in material science research. Its unique structural features make it a candidate for developing advanced materials with tailored electronic properties. For example, researchers have explored its potential use in creating organic semiconductors and liquid crystals, where precise control over molecular arrangement is essential.
The synthesis of 2-Bromo-1-(4-nitro-2-(trifluoromethylthio)phenyl)propan-1-one involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key steps typically include bromination of a precursor phenol derivative followed by nitration and subsequent introduction of the trifluoromethylthio group. Advances in synthetic methodologies have enabled more efficient routes, reducing both reaction times and waste generation.
From a regulatory perspective, compounds like 2-Bromo-1-(4-nitro-2-(trifluoromethylthio)phenyl)propan-1-one must undergo rigorous testing to ensure safety and efficacy before they can be considered for clinical use. This involves comprehensive toxicological studies as well as preclinical trials to assess their pharmacological effects. The growing body of research on this compound underscores its potential but also highlights the need for further investigation before it can be translated into therapeutic applications.
In conclusion, 2-Bromo-1-(4-nitro-2-(trifluoromethylthio)phenyl)propan-1-one (CAS No. 1804251-96-4) represents a fascinating example of how structural complexity can be leveraged to develop novel molecules with diverse applications. Its unique combination of functional groups makes it a valuable tool for both pharmaceutical research and material science innovation. As our understanding of molecular interactions continues to evolve, compounds like this will undoubtedly play an increasingly important role in shaping the future of medicine and technology.
1804251-96-4 (2-Bromo-1-(4-nitro-2-(trifluoromethylthio)phenyl)propan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)